Cas no 1227598-70-0 (7-Bromo-5-fluoroindole-3-acetonitrile)

• Product Name: 7-Bromo-5-fluoroindole-3-acetonitrile
• CAS No: 1227598-70-0
• MF: C₁₀H₆BrFN₂
• MW: 253.070444583893
• CID: 4821536
• Update Time: 2025-09-27

7-Bromo-5-fluoroindole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-fluoroindole-3-acetonitrile

• Inchi： 1S/C10H6BrFN2/c11-9-4-7(12)3-8-6(1-2-13)5-14-10(8)9/h3-5,14H,1H2
• InChI Key： IURMHZAYSYAREP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(CC#N)=CNC=21)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2.5
• Topological Polar Surface Area: 39.6